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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with highly toxic organophosphate

compounds like Dimefox. This guide provides essential, immediate safety and logistical

information, including detailed personal protective equipment (PPE) requirements, step-by-step

handling procedures, and compliant disposal plans to build a foundation of trust and safety in

your laboratory operations.

Immediate Safety and Hazard Information
Dimefox is an extremely toxic cholinesterase inhibitor.[1] Acute exposure can be fatal and may

occur through inhalation, skin contact, or ingestion.[2] Symptoms can be delayed for up to 12

hours and include headache, sweating, nausea, vomiting, diarrhea, loss of coordination, and in

severe cases, respiratory arrest and death.[1][3][4] It is a colorless liquid with a fishy odor.[3]

Although it was previously used as an insecticide, it is no longer produced or registered for use

in the United States.[3]

Quantitative Toxicity and Exposure Data
Understanding the quantitative toxicological data and exposure limits for Dimefox is critical for

a comprehensive risk assessment in a laboratory setting.
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Parameter Value Species Reference

Oral LD50 1 mg/kg Rat [2]

Dermal LD50 5 mg/kg Rat [2]

Probable Oral Lethal

Dose (Human)
5-50 mg/kg Human [4]

IDLH (Immediately

Dangerous to Life or

Health)

1 mg/m³ N/A [3][5]

Protective Action

Criteria (PAC-1)
0.6 mg/m³ N/A [3][5]

Protective Action

Criteria (PAC-2)
1 mg/m³ N/A [3][5]

Protective Action

Criteria (PAC-3)
1 mg/m³ N/A

Personal Protective Equipment (PPE) for Handling
Dimefox
A stringent PPE protocol is mandatory when handling Dimefox to prevent any potential

exposure.
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Protection Type Specific Recommendations

Respiratory Protection

A NIOSH/MSHA approved air-supplied

respirator is advised if workplace exposure limits

are exceeded. A full-face respirator with a multi-

purpose combination (US) or type ABEK (EN

14387) cartridge is recommended.[6] For

emergency situations, a positive pressure,

pressure-demand, full facepiece self-contained

breathing apparatus (SCBA) or a pressure-

demand supplied air respirator with escape

SCBA is required.[1][7]

Hand Protection

Wear appropriate chemical-resistant gloves.[2]

Neoprene and Silver Shield®/4H® have shown

breakthrough times of over 8 hours for

organophosphorus compounds.[5]

Eye and Face Protection

Use a full-face respirator. If not using a full-face

respirator, chemical safety goggles in

combination with a face shield are necessary.[3]

An eyewash station should be readily available.

[6]

Skin and Body Protection

Wear appropriate chemical-resistant clothing

and an impervious apron.[2] For

organophosphorus compounds, Tychem® BR,

LV, Responder®, and TK have demonstrated

breakthrough times of more than 8 hours.[3][5]

In emergency scenarios, a fully-encapsulating,

chemical-resistant suit is necessary.[1][7]

Experimental Protocol: Safe Handling of Dimefox
This protocol outlines the procedural, step-by-step guidance for the safe handling of Dimefox
in a laboratory setting.

1. Pre-Experiment Preparation:
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Ensure all personnel are trained on the hazards of Dimefox and this specific handling

protocol.

Verify that all required PPE is available, in good condition, and properly fitted.

Confirm that the designated work area (e.g., a certified chemical fume hood) is clean,

uncluttered, and the ventilation is functioning correctly.

Ensure emergency equipment, including an eyewash station, safety shower, and spill kit, is

accessible and operational.

Prepare all necessary reagents and equipment before handling Dimefox to minimize time

spent in the active handling phase.

2. Handling Procedure:

Don all required PPE as specified in the table above before entering the designated handling

area.

Conduct all manipulations of Dimefox within a certified chemical fume hood with the sash at

the lowest practical height.

Use compatible materials for handling and storage, as Dimefox can be corrosive to metals.

[3]

Avoid contact with incompatible materials such as reducing agents (e.g., lithium, sodium,

aluminum and their hydrides) and oxidizing agents (e.g., perchlorates, peroxides,

permanganates, nitrates, chlorine, bromine, and fluorine).[3]

Use the smallest quantity of Dimefox necessary for the experiment.

Keep containers of Dimefox tightly sealed when not in use.

3. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with Dimefox
using an appropriate method.
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Remove PPE in a designated area, avoiding cross-contamination.

Wash hands and any potentially exposed skin thoroughly with soap and water after removing

gloves.[1]

Contaminated clothing should be removed immediately and washed before reuse.[2] Any

clothing that cannot be decontaminated, such as leather, should be disposed of as

hazardous waste.[3]

Emergency and Spill Response
In the event of an emergency, follow these procedures:

Spill or Leak:

Evacuate personnel from the immediate area and secure all entrances.[3]

Eliminate all ignition sources.[3]

If safe to do so, stop the leak.[1]

For small spills, absorb the liquid with vermiculite, dry sand, earth, or a similar non-

combustible material and place it into a sealed, labeled container for disposal.[1][3]

For large spills, dike the area far ahead of the spill for later disposal.[1]

Ventilate the spill area.[3]

DO NOT wash spills into the sewer system.[3]

Exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer 100% humidified

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with large amounts of soap and water. Seek immediate medical attention.[1][2]
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Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[1]

Ingestion: Immediately call a poison center or doctor. Rinse the mouth. Do not induce

vomiting.[2]

Disposal Plan
Dimefox and any contaminated materials must be disposed of as hazardous waste.

Collect all Dimefox waste, including contaminated PPE and spill cleanup materials, in

sealed and properly labeled containers.[3]

Store waste containers in a designated, secure area.

Dispose of the hazardous waste through a licensed waste disposal company, following all

local, regional, and national regulations.[2][8] Empty containers may retain product residue

and should be handled as hazardous waste.[2]

Diagrams
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Dimefox Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Dimefox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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